Cas no 750-71-0 (3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon)

3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon structure
750-71-0 structure
Product Name:3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon
CAS No:750-71-0
MF:C28H48O4
MW:448.678329467773
CID:1999259
PubChem ID:71440317
Update Time:2025-04-21

3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon Chemical and Physical Properties

Names and Identifiers

    • 3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon
    • Polygonachinon
    • Polygonaquinone
    • 2-Henicosyl-3,6-dihydroxy-5-methyl-2,5-cyclohexadiene-1,4-dione
    • 2-Heneicosyl-3,6-dihydroxy-5-methyl-2,5-cyclohexadiene-1,4-dione
    • 750-71-0
    • DTXSID501170922
    • 3-Heneicosyl-6-methyl-2,5-dihydroxy-benzochinon; Polygonachinon
    • Inchi: 1S/C28H48O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-24-27(31)25(29)23(2)26(30)28(24)32/h29,32H,3-22H2,1-2H3
    • InChI Key: QGQMCLKYJMHDEZ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCC1C(=O)C(O)=C(C)C(=O)C=1O

Computed Properties

  • Exact Mass: 448.35526001Da
  • Monoisotopic Mass: 448.35526001Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 20
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.2
  • Topological Polar Surface Area: 74.6Ų
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